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Executive Summary

This application note details the fabrication of high-efficiency (>23%) Perovskite Solar Cells
(PSCs) utilizing a Formamidinium Lead lodide (

-FAPDI

) absorber in a planar n-i-p architecture. Unlike traditional silicon photovoltaics, PSCs require

strict control over crystallization kinetics during solution processing. This guide focuses on the
Antisolvent Extraction Method, a critical technique for achieving dense, defect-free perovskite
films.

Target Audience: Materials scientists and process engineers transitioning from organic
electronics or pharmaceutical crystallization to hybrid photovoltaics.

Device Architecture & Mechanism

The n-i-p planar structure is selected for its high open-circuit voltage (

) potential and process robustness.

Functional Stack

e Substrate: Fluorine-doped Tin Oxide (FTO) on Glass.
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ETL (Electron Transport Layer): Tin Oxide (SnO
).[1][2] Preferred over TiO
for its higher electron mobility and low-temperature processing (<150°C).

Absorber: FAPDI

(with minor Cs/MA doping for phase stability).

HTL (Hole Transport Layer): Spiro-OMeTAD (doped).[3][4]

Electrode: Gold (Au).

Charge Transfer Diagram

The following diagram illustrates the energy alignment and charge extraction pathway, critical
for minimizing non-radiative recombination.
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Figure 1: Energy level alignment in an n-i-p perovskite solar cell. Efficient charge extraction
relies on the cascade alignment of Conduction Bands (CB) and Valence Bands (VB).

Materials & Reagents

Purity is the single most critical variable. "Technical grade" solvents will lead to device failure

due to moisture content.
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Component Material Specification Role

Formamidinium lodide  >99.99% )
Precursor A Cation Source
(FAI) (Greatcell/TCI)

Lead(ll) lodide (Pbl
Precursor B >99.99% (Ultra-dry) Metal Halide Source

)

Solvent DMF & DMSO Anhydrous (99.8%) Host Solvents

] Chlorobenzene (CB) o ]
Antisolvent ) Anhydrous Crystallization Trigger
or Diethyl Ether

SnO 15% dispersion in H
ETL Ink Electron Transport
Colloid O
HTL Matrix Spiro-OMeTAD Sublimed grade Hole Transport
] 520 mg/mL in o
Dopant 1 Li-TFSI o Conductivity Enhancer
Acetonitrile
Dopant 2 tBP (tert-butylpyridine)  96% Morphology/Solubility

Experimental Protocol
Step 1: Substrate Preparation

o Objective: Remove organic residues to ensure uniform wetting of the ETL.
e Procedure:
o Sequential ultrasonic bath cleaning (15 min each): Detergent (Hellmanex)

Deionized Water
Acetone
Isopropanol.

o Dry with N
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gun.

o Critical: UV-Ozone treatment for 15 minutes immediately before coating. This increases
surface energy (hydrophilicity).

Step 2: Electron Transport Layer (SnhO )

o Preparation: Dilute commercial SnO

colloid (15%) with deionized water to a concentration of 2.67% (1:5.6 ratio).
o Deposition:

o Spin coat at 3000 rpm for 30s.

o Anneal at 150°C for 30 min in ambient air.

o Why: Low-temperature annealing preserves the conductivity of the FTO while ensuring a
compact blocking layer.

Step 3: Perovskite Active Layer (The "Antisolvent" Step)

This is the most technique-sensitive step. The goal is to form an intermediate Lewis acid-base
adduct (Pbl

-DMSO-FAI) that converts into a cubic perovskite phase upon annealing.

e Precursor Solution:
o Dissolve FAI (1.0 M) and Pbl

(2.1 M) in a mixed solvent of DMF:DMSO (4:1 v/v).

o Note: The slight excess of Pbl
(10%) passivates grain boundaries.
o Deposition Protocol:

o Place substrate in spin coater (N
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Glovebox).

o Dispense 50

L of precursor solution (ensure full coverage).

o Stage 1: 1000 rpm for 10s (Spread cycle).
o Stage 2: 4000 rpm for 30s (Thinning cycle).

o The Critical Moment: At 20 seconds before the end of Stage 2 (i.e., 10s into the high-
speed spin), rapidly dispense 150

L of Chlorobenzene (Antisolvent) onto the center of the spinning substrate.

o Annealing: Immediately transfer to a hotplate at 150°C for 20 min. The film should turn
from transparent/yellow to deep black/brown.

Perovskite Deposition Cycle

Spin Stage 2
4000 rpm (30s)

Anneal
150°C (20 min)

Continue Spin

Precursor Spin Stage 1
Dispense 1000 rpm (10s)

*- .. During Spin Antisolvent Drip
........... (T = 20s remaining)
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Figure 2: Process flow for the antisolvent extraction method. The timing of the drip determines
the nucleation density.

Step 4: Hole Transport Layer (Spiro-OMeTAD)[4]
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e Solution Prep:
o Dissolve 72.3 mg Spiro-OMeTAD in 1 mL Chlorobenzene.
o Add 17.5

L Li-TFSI solution (520 mg/mL in Acetonitrile).

o Add 28.8
L tBP.[5]
e Deposition:
o Spin coat at 4000 rpm for 30s.
o Oxidation: Store the device in a dry air desiccator (humidity <10%) for 12 hours.

o Why: Spiro-OMeTAD requires oxidation (p-doping) by oxygen and Li-TFSI to achieve
sufficient hole mobility.

Step 5: Back Electrode

e Thermal evaporation of 80 nm Gold (Au) through a shadow mask under high vacuum (

Torr).

Characterization & Validation

A working device must pass these validation checks before efficiency testing.
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Method Observation

Interpretation

Peak at 14.1° (

Confirms

XRD ) -phase (black phase)
formation.
Peak at 12.7° ( Fail: Indicates
XRD
) -phase (yellow phase) impurity.
] High quenching when HTL is
Photoluminescence o o
PL ) applied indicates efficient hole
Quenching ]
extraction.
Low difference between
_ forward and reverse scans
J-V Hysteresis Index < 0.05

indicates low ion migration/trap

density.

Stability Assessment (ISOS Protocols)

To ensure data reliability, stability testing must follow the ISOS (International Summit on

Organic Photovoltaic Stability) consensus.[6][7]

Recommended Protocol: ISOS-L-1 (Laboratory Light

Soaking)

e Conditions: Continuous 1-Sun illumination (AM1.5G).

o Temperature: Ambient (uncontrolled) or controlled (
Q).

e Load: Maximum Power Point (MPP) tracking.

e Duration: Report

(Time to reach 80% of initial efficiency).
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Encapsulation

Perovskites are hygroscopic. For ambient testing, encapsulate using UV-curable epoxy and a
glass cover slip, ensuring the epoxy does not contact the active area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Advanced Fabrication of High-
Efficiency Perovskite Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608623#application-in-perovskite-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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